Cas no 1805624-33-2 (Methyl 2-amino-3-bromo-5-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-amino-3-bromo-5-(trifluoromethyl)benzoate
• CAS No: 1805624-33-2
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4795232
• Update Time: 2025-06-26

Methyl 2-amino-3-bromo-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-bromo-5-(trifluoromethyl)benzoate

• Inchi： 1S/C9H7BrF3NO2/c1-16-8(15)5-2-4(9(11,12)13)3-6(10)7(5)14/h2-3H,14H2,1H3
• InChI Key： BLROLEDEZYXSBA-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC(C(=O)OC)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 3.2
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-amino-3-bromo-5-(trifluoromethyl)benzoate

Methyl 2-amino-3-bromo-5-(trifluoromethyl)benzoate (CAS No. 1805624-33-2)

Methyl 2-amino-3-bromo-5-(trifluoromethyl)benzoate, with the CAS registry number 1805624-33-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an amino group at position 2, a bromine atom at position 3, and a trifluoromethyl group at position 5 on the benzoate ring, with a methyl ester group attached to the carboxylic acid moiety.

The synthesis of Methyl 2-amino-3-bromo-5-(trifluoromethyl)benzoate involves a series of carefully designed reactions, including nucleophilic aromatic substitution and esterification processes. The presence of electron-withdrawing groups such as bromine and trifluoromethyl groups significantly influences the reactivity of the molecule, making it a valuable substrate for further functionalization in drug discovery and materials science.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the development of anti-cancer agents and antibiotics. The amino group at position 2 provides a site for further modification, enabling the attachment of various functional groups that can enhance bioavailability or target specificity.

In addition to its pharmaceutical applications, Methyl 2-amino-3-bromo-5-(trifluoromethyl)benzoate has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and sensors. The trifluoromethyl group contributes to the molecule's stability and fluorine-based electronic characteristics, which are highly desirable in these applications.

The compound's stability under various conditions has also been a focus of recent investigations. Studies have demonstrated that it exhibits good thermal stability and resistance to hydrolysis under mild conditions, making it suitable for use in both laboratory settings and industrial processes.

Furthermore, the synthesis and characterization of this compound have been optimized to improve yield and purity. Advanced analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity.

In conclusion, Methyl 2-amino-3-bromo-5-(trifluoromethyl)benzoate (CAS No. 1805624-33-2) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and organic synthesis. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel compounds with enhanced functionality.